Cas no 69573-60-0 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)-)

69573-60-0 structure
Product Name:2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)-
CAS No:69573-60-0
Molecular Formula:C27H44O4
Molecular Weight:432.63586
CID:391628
PubChem ID:5320237
2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)- Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)-
- Octadecyl caffeate
- octadecyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
- Caffeic acid n-octadecyl ester
- [ "" ]
- 69573-60-0
- AKOS025287875
- UNII-458UK7GX7M
- 458UK7GX7M
- trans-Caffeic acid stearyl ester
- CS-0023393
- FS-8770
- HY-N3159
- BDBM50479621
- n-octadecyl ester
- Octadecylcaffeate
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (E)-; trans-Caffeic acid stearyl ester
- SCHEMBL883450
- CHEMBL471797
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (E)-
- octadecyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- n-octadecyl caffeate
- OCTADECYL (2E)-3-(3,4-DIHYDROXYPHENYL)PROP-2-ENOATE
- DA-76376
- Octadecyl (2E)-3-(3,4-dihydroxyphenyl)acrylate
-
- InChIKey: QYVZEPLDLPYECM-XUTLUUPISA-N
- Inchi: InChI=1S/C27H44O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-31-27(30)21-19-24-18-20-25(28)26(29)23-24/h18-21,23,28-29H,2-17,22H2,1H3/b21-19+
- SMILES: CCCCCCCCCCCCCCCCCCOC(=O)/C=C/c1ccc(c(c1)O)O
Computed Properties
- Exact Mass: 432.32400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 20
- Monoisotopic Mass: 432.32395988g/mol
- Heavy Atom Count: 31
- Complexity: 449
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 11.1
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- LogP: 7.91570
- PSA: 66.76000
- Boiling Point: 560.9±40.0 °C at 760 mmHg
- Melting Point: 110-112 ºC (chloroform )
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
- Flash Point: 175.5±20.8 °C
- Solubility: Insuluble (2.4E-5 g/L) (25 ºC),
- Color/Form: Powder
- Density: 1.011±0.06 g/cm3 (20 ºC 760 Torr),
2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AC93739-5mg |
Octadecyl caffeate |
69573-60-0 | 98.0% | 5mg |
$177.00 | 2024-04-19 | |
TargetMol Chemicals | TN4691-5 mg |
Octadecyl caffeate |
69573-60-0 | 98% | 5mg |
¥ 950 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O28470-5mg |
Octadecyl 3-(3,4-dihydroxyphenyl)prop-2-enoate |
69573-60-0 | 5mg |
¥1600.0 | 2021-09-08 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4691-1 mg |
Octadecyl caffeate |
69573-60-0 | 1mg |
¥1795.00 | 2022-04-26 |
2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)- Suppliers
BioBioPha
(CAS:69573-60-0)
MR./MRS.:ZHENG JING LI
Phone:18788556290
Email:sales@mail.biobiopha.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:69573-60-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, octadecyl ester, (2E)- Related Literature
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Cheng Wang,Sergio Grunder,Sanjeev K. Dey,Amy A. Sarjeant Chem. Commun., 2012,48, 9245-9247
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Siwen Wu,Nuo Yang,Liping Zhong,Yiqun Luo,Huiling Wang,Wenlin Gong,Sufang Zhou,Yanmei Li,Jian He,Haopei Cao,Yong Huang,Yongxiang Zhao Analyst, 2019,144, 3843-3852
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3. Back matter
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Junjie Ou,Haiyang Zhang,Shujuan Ma,Mingliang Ye RSC Adv., 2018,8, 35205-35210
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Bimba Chaubey,Shaikh M. Mobin,Maravanji S. Balakrishna Dalton Trans., 2014,43, 584-591
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Zheng-Fei Liu,Xue Chen,Wei Jun Jin J. Mater. Chem. C, 2020,8, 7330-7335
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7. Back cover
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Rahul Jain,Tony J. Gibson,Mark S. Mashuta,Robert M. Buchanan,Craig A. Grapperhaus Dalton Trans., 2016,45, 18356-18364
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Zheling Zhang,Youhuan Huang,Jian Xiong,Ping Cai,Xiaogang Xue,Jian Zhang,Songting Tan J. Mater. Chem. A, 2018,6, 12969-12973
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Ian C. Lane Phys. Chem. Chem. Phys., 2012,14, 15078-15087
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(CAS:69573-60-0)Octadecyl caffeate

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